Cas no 1250362-60-7 (2-Chloro-5-(3-chloropropyl)thiophene)

• Product Name: 2-Chloro-5-(3-chloropropyl)thiophene
• CAS No: 1250362-60-7
• MF: C₇H₈Cl₂S
• MW: 195.109418869019
• CID: 5281038
• Update Time: 2025-07-20

2-Chloro-5-(3-chloropropyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(3-chloropropyl)thiophene
• Thiophene, 2-chloro-5-(3-chloropropyl)-
• 2-Chloro-5-(3-chloropropyl)thiophene

• Inchi： 1S/C7H8Cl2S/c8-5-1-2-6-3-4-7(9)10-6/h3-4H,1-2,5H2
• InChI Key： NKZVTDPILZGAHK-UHFFFAOYSA-N
• SMILES： ClCCCC1=CC=C(S1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• XLogP3: 3.8
• Topological Polar Surface Area: 28.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-Chloro-5-(3-chloropropyl)thiophene

Recent Advances in the Study of 2-Chloro-5-(3-chloropropyl)thiophene (CAS: 1250362-60-7) in Chemical and Biomedical Research

2-Chloro-5-(3-chloropropyl)thiophene (CAS: 1250362-60-7) is a chlorinated thiophene derivative that has garnered significant attention in recent chemical and biomedical research due to its versatile applications in organic synthesis, drug discovery, and material science. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including potential therapeutic agents targeting neurological disorders and infectious diseases. Recent studies have explored its reactivity, stability, and potential pharmacological properties, positioning it as a compound of interest for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-Chloro-5-(3-chloropropyl)thiophene as a precursor in the synthesis of novel thiophene-based inhibitors for kinase enzymes implicated in cancer progression. The study highlighted the compound's ability to undergo selective functionalization, enabling the development of targeted therapies with reduced off-target effects. The research team employed computational modeling and in vitro assays to validate the compound's efficacy, demonstrating its potential as a scaffold for kinase inhibitor design.

Another notable application of 2-Chloro-5-(3-chloropropyl)thiophene was reported in a 2024 ACS Chemical Biology article, where it was utilized in the development of fluorescent probes for detecting reactive oxygen species (ROS) in cellular environments. The thiophene backbone provided a stable platform for conjugation with fluorophores, resulting in probes with high sensitivity and specificity. This advancement has significant implications for studying oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

From a synthetic chemistry perspective, recent work has focused on optimizing the production and purification of 2-Chloro-5-(3-chloropropyl)thiophene to improve yield and scalability. A 2023 Organic Process Research & Development study detailed a novel catalytic approach that reduces byproduct formation and enhances the compound's purity, making it more suitable for large-scale pharmaceutical applications. These improvements are critical for ensuring the compound's viability in industrial settings.

In conclusion, 2-Chloro-5-(3-chloropropyl)thiophene (CAS: 1250362-60-7) continues to be a valuable compound in chemical and biomedical research, with recent studies highlighting its role in drug discovery, diagnostic tools, and synthetic methodology. Future research directions may include exploring its potential in polymer chemistry and as a ligand in catalytic systems, further expanding its utility across multiple scientific disciplines.